Amlodipine maleate
Amlodipine maleate
Amlodipine Maleate is the maleate salt of amlodipine, a synthetic phenylpyridine vasodilator with antihypertensive and antianginal effects. Amlodipine inhibits the influx of extracellular calcium ions into myocardial and peripheral vascular smooth muscle cells, thereby preventing vascular and myocardial contraction. Furthermore, decreased myocardial contractility and dilation of the main coronary and systemic arteries lead to increased blood flow and oxygen delivery to the myocardial tissue and decreases total peripheral resistance. This agent may also modulate multi-drug resistance (MDR) activity through inhibition of the p-glycoprotein efflux pump.
A long-acting dihydropyridine calcium channel blocker. It is effective in the treatment of ANGINA PECTORIS and HYPERTENSION.
A long-acting dihydropyridine calcium channel blocker. It is effective in the treatment of ANGINA PECTORIS and HYPERTENSION.
Brand Name:
Vulcanchem
CAS No.:
1357024-06-6
VCID:
VC21113466
InChI:
InChI=1S/C20H25ClN2O5.C4H4O4/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;5-3(6)1-2-4(7)8/h5-8,17,23H,4,9-11,22H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
SMILES:
CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C(=CC(=O)O)C(=O)O
Molecular Formula:
C24H29ClN2O9
Molecular Weight:
524.9 g/mol
Amlodipine maleate
CAS No.: 1357024-06-6
Cat. No.: VC21113466
Molecular Formula: C24H29ClN2O9
Molecular Weight: 524.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Amlodipine Maleate is the maleate salt of amlodipine, a synthetic phenylpyridine vasodilator with antihypertensive and antianginal effects. Amlodipine inhibits the influx of extracellular calcium ions into myocardial and peripheral vascular smooth muscle cells, thereby preventing vascular and myocardial contraction. Furthermore, decreased myocardial contractility and dilation of the main coronary and systemic arteries lead to increased blood flow and oxygen delivery to the myocardial tissue and decreases total peripheral resistance. This agent may also modulate multi-drug resistance (MDR) activity through inhibition of the p-glycoprotein efflux pump. A long-acting dihydropyridine calcium channel blocker. It is effective in the treatment of ANGINA PECTORIS and HYPERTENSION. |
|---|---|
| CAS No. | 1357024-06-6 |
| Molecular Formula | C24H29ClN2O9 |
| Molecular Weight | 524.9 g/mol |
| IUPAC Name | (Z)-but-2-enedioic acid;3-O-ethyl 5-O-methyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C20H25ClN2O5.C4H4O4/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;5-3(6)1-2-4(7)8/h5-8,17,23H,4,9-11,22H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1- |
| Standard InChI Key | TZNOWAJJWCGILX-BTJKTKAUSA-N |
| Isomeric SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C(=C\C(=O)O)\C(=O)O |
| SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C(=CC(=O)O)C(=O)O |
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